![molecular formula C7H19N2OP B6246402 3-[(3-aminopropyl)(methyl)phosphoryl]propan-1-amine CAS No. 62271-90-3](/img/no-structure.png)
3-[(3-aminopropyl)(methyl)phosphoryl]propan-1-amine
Description
“3-[(3-aminopropyl)(methyl)phosphoryl]propan-1-amine” is a chemical compound with the CAS Number: 62271-90-3 . It has a molecular weight of 178.21 . It is a liquid at room temperature .
Molecular Structure Analysis
The IUPAC name for this compound is “3-[(3-aminopropyl)(methyl)phosphoryl]propylamine” and its Inchi Code is "1S/C7H19N2OP/c1-11(10,6-2-4-8)7-3-5-9/h2-9H2,1H3" .Physical And Chemical Properties Analysis
This compound is a liquid at room temperature .Safety and Hazards
The compound is classified as dangerous with hazard statements including H302, H312, H314, H332, H335 . Precautionary statements include P260, P261, P264, P270, P271, P280, P301+P312, P301+P330+P331, P302+P352, P303+P361+P353, P304+P340, P305+P351+P338, P310, P312, P330, P363, P403+P233, P405, P501 .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-[(3-aminopropyl)(methyl)phosphoryl]propan-1-amine involves the reaction of 3-chloropropan-1-amine with (3-aminopropyl)methylphosphine oxide.", "Starting Materials": [ "3-chloropropan-1-amine", "(3-aminopropyl)methylphosphine oxide" ], "Reaction": [ "Add (3-aminopropyl)methylphosphine oxide to a solution of 3-chloropropan-1-amine in anhydrous tetrahydrofuran (THF) at room temperature.", "Stir the reaction mixture for several hours until complete consumption of the starting materials is observed.", "Quench the reaction by adding water and extract the product with dichloromethane.", "Dry the organic layer over anhydrous magnesium sulfate and evaporate the solvent under reduced pressure to obtain the desired product, 3-[(3-aminopropyl)(methyl)phosphoryl]propan-1-amine." ] } | |
| 62271-90-3 | |
Molecular Formula |
C7H19N2OP |
Molecular Weight |
178.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
